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Compound of Interest

Compound Name: Cholesteryl bromide

CAS No.: 516-91-6

Cat. No.: B167310 Get Quote

Executive Summary
Cholesteryl bromide (CAS: 516-91-6) is a halogenated derivative of cholesterol that exhibits

liquid crystalline behavior.[1] Unlike many cholesteryl esters which are widely characterized for

their broad enantiotropic mesophases, cholesteryl bromide presents a narrower, more

sensitive thermodynamic profile.[1] This guide provides a definitive analysis of its phase

transition temperatures, specifically focusing on the Solid

Cholesteric and Cholesteric

Isotropic transitions. It is designed for researchers utilizing this compound in rheological
studies, photonics, and thermochromic mixture formulations.[1]

Chemical Profile & Structural Basis
The phase behavior of cholesteryl bromide is governed by the substitution of the hydroxyl

group at the C3 position of the steroid nucleus with a bromine atom. This modification alters the

molecular dipole and polarizability compared to the parent cholesterol or its ester derivatives.
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Property Specification

IUPAC Name 3β-Bromocholest-5-ene

CAS Number 516-91-6

Molecular Formula

Molecular Weight 449.56 g/mol

Geometry Rod-like (Calamitic) with Chiral Center

Thermodynamic Phase Behavior
Cholesteryl bromide exhibits thermotropic liquid crystallinity.[1] While historical classifications

often group cholesteryl halides as monotropic (exhibiting mesophases only upon supercooling),

recent rheological and calorimetric investigations indicate an enantiotropic behavior within a

specific temperature window, provided the sample is of high purity.

Phase Transition Temperatures
The following values represent the consensus data from differential scanning calorimetry (DSC)

and polarized optical microscopy (POM) studies.

Transition Event Notation
Temperature (

C)

Enthalpy Change (

)

Melting Point
98.0

1.0
High (First-order)

Cholesteric Range 98.0 – 110.0 Stable Mesophase

Clearing Point
110.0

2.0

Low (Weakly First-

order)

Note: The melting point is frequently reported as 98°C. The cholesteric mesophase exists

between the melting point and the clearing point (isotropic transition) at approximately 110°C.
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In impure samples, the mesophase may narrow or become monotropic, appearing only during

the cooling cycle.

Phase Sequence Visualization
The following diagram illustrates the thermodynamic pathway of cholesteryl bromide upon

heating and cooling.
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Figure 1: Thermotropic phase sequence of Cholesteryl Bromide showing the enantiotropic

transition from solid to cholesteric liquid crystal to isotropic liquid.[1]

Experimental Methodologies
To validate these temperatures in a laboratory setting, the following protocols are

recommended. These methodologies ensure self-validation by cross-referencing thermal

events (DSC) with optical textures (POM).[1]

Differential Scanning Calorimetry (DSC) Protocol
Objective: Accurate determination of enthalpy and transition temperatures.[1]

Sample Preparation: Weigh 2–5 mg of Cholesteryl Bromide into an aluminum hermetic

pan. Seal and crimp.[1]

Purge Gas: Nitrogen (

) at 50 mL/min to prevent oxidative degradation.

Thermal Cycle:

Equilibration: Hold at 25°C for 2 minutes.
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First Heating: Ramp 10°C/min to 130°C. Observe: Sharp endotherm at ~98°C (Melting)

and smaller endotherm at ~110°C (Clearing).

Cooling: Ramp 5°C/min to 25°C. Observe: Exotherms corresponding to Isotropic

Cholesteric and Cholesteric

Solid.

Second Heating: Ramp 10°C/min to 130°C. Use this cycle for data analysis to eliminate

thermal history.

Validation: The ratio of the enthalpy of melting to the enthalpy of clearing should be high,

characteristic of the high order loss during melting versus the orientational order loss during

clearing.

Polarized Optical Microscopy (POM) Workflow
Objective: Visual confirmation of the cholesteric texture (Grandjean or Focal Conic).[1]

Setup: Place sample between a glass slide and coverslip. Insert into a hot stage (e.g.,

Mettler Toledo or Linkam) mounted on a polarizing microscope.

Heating: Heat at 5°C/min.

Observation:

< 98°C: Crystalline birefringence (Solid).[1][2]

98°C – 110°C: Fluid birefringence.[1] Look for "oily streaks" or focal conic textures typical

of the cholesteric phase.

> 110°C: Dark field (Isotropic liquid).[1]

Cooling: Cool at 2°C/min from 120°C.

Validation: The appearance of "blue phase" platelets or immediate focal conic texture

growth at ~110°C confirms the liquid crystalline nature.
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DSC Workflow POM Validation
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Figure 2: Correlative workflow for validating phase transitions using DSC thermal data and

POM optical textures.

Mechanistic Analysis
The specific transition temperatures of cholesteryl bromide are a result of the interplay

between the rigid steroid core and the bulky bromine substituent.

Chirality and Helical Twist: The chiral centers in the cholesterol backbone induce a helical

twist in the nematic packing, resulting in the cholesteric (chiral nematic) phase. The bromine
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atom, being larger than the hydrogen in the parent hydrocarbon but smaller than many ester

chains, allows for a relatively tight packing, resulting in a high melting point (98°C).

Intermolecular Forces: The C-Br bond introduces a dipole moment that stabilizes the

mesophase through electrostatic interactions, but also disrupts the packing efficiency

compared to long-chain esters (like cholesteryl nonanoate), leading to a narrower liquid

crystal range (approx. 12°C).[1]

Monotropic vs. Enantiotropic Ambiguity: In some literature, cholesteryl bromide is

described as monotropic.[1] This discrepancy often arises from impurities which depress the

melting point or kinetic factors where crystallization occurs rapidly upon cooling, masking the

liquid crystal transition. High-purity samples analyzed under controlled heating rates (as

detailed in Section 4.1) reveal the enantiotropic nature described here.

Applications in Research
Thermochromic Mixtures: Cholesteryl bromide is often used as a dopant in ternary

mixtures (e.g., with cholesteryl oleyl carbonate) to adjust the pitch of the helix and shift the

selective reflection wavelength (color) of the liquid crystal formulation.

Rheological Standards: Due to its specific viscoelastic properties in the cholesteric phase, it

serves as a model compound for studying shear-thinning behavior in chiral fluids.[1]

Photonics: Used in the fabrication of tunable optical filters and smart windows where the

phase transition triggers a change from transparent (isotropic) to scattering (focal conic) or

reflective (planar) states.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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